![molecular formula C23H26N4O6S B2793646 Ethyl 4-(2-(benzo[d][1,3]dioxole-5-carboxamido)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carbonyl)piperazine-1-carboxylate CAS No. 955735-23-6](/img/structure/B2793646.png)
Ethyl 4-(2-(benzo[d][1,3]dioxole-5-carboxamido)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carbonyl)piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxole, a tetrahydrobenzo[d]thiazole, and a piperazine . These groups are common in many pharmaceuticals and biologically active compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the benzo[d][1,3]dioxole could be synthesized from a precursor like benzo[d][1,3]dioxole-4,7-dicarboxylic acid . The tetrahydrobenzo[d]thiazole and piperazine parts of the molecule could be introduced in subsequent steps .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzo[d][1,3]dioxole group, for example, is a type of aromatic ether, while the tetrahydrobenzo[d]thiazole is a type of heterocyclic compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzo[d][1,3]dioxole group could potentially make it more lipophilic, which could affect its solubility and stability .Scientific Research Applications
Antidiabetic Agents
Benzodioxol carboxamide derivatives, which include the compound , have been investigated for their antidiabetic potential . In particular, compounds IIa and IIc displayed potent α-amylase inhibition, suggesting their potential as antidiabetic agents .
Anticancer Agents
The compound IId demonstrated significant activity against four cancer cell lines . This suggests that these compounds could be further investigated for their potential as anticancer agents.
In Vivo Blood Glucose Level Reduction
In vivo experiments with compound IIc substantially reduced mice blood glucose levels . This indicates a potential application in the treatment of diabetes.
Safety for Normal Cells
Compounds IIa and IIc exhibited negligible effects on the Hek293t normal cell line , suggesting their safety for normal cells and potential for therapeutic use.
In Vitro α-Amylase Inhibition
Compounds IIa and IIc displayed potent α-amylase inhibition , which is an important factor in the management of postprandial hyperglycemia in diabetic patients.
Anti-Inflammatory and Analgesic Activity
Thiazolidinone ring, which is present in the compound, has been observed to lead to greater anti-inflammatory and analgesic activity . This suggests potential applications in pain management and treatment of inflammatory conditions.
Future Directions
properties
IUPAC Name |
ethyl 4-[2-(1,3-benzodioxole-5-carbonylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carbonyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O6S/c1-2-31-23(30)27-10-8-26(9-11-27)21(29)15-4-3-5-18-19(15)24-22(34-18)25-20(28)14-6-7-16-17(12-14)33-13-32-16/h6-7,12,15H,2-5,8-11,13H2,1H3,(H,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQWNYSUSWSKAJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2CCCC3=C2N=C(S3)NC(=O)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-(benzo[d][1,3]dioxole-5-carboxamido)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carbonyl)piperazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.